Cas no 1806885-39-1 (3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid
• CAS No: 1806885-39-1
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4893013
• Update Time: 2025-05-19

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid

• Inchi： 1S/C9H8F2INO3/c1-16-7-4(2-5(14)15)3-13-9(12)6(7)8(10)11/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： FKIAQYJRBXHDSC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=C(C=N1)CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid

Introduction to 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid (CAS No. 1806885-39-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid, identified by its CAS number 1806885-39-1, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, a class of heterocycles widely recognized for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and an acetic acid side chain, endows it with distinct chemical reactivity and biological relevance. Such structural attributes make it an invaluable scaffold for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy in medicinal chemistry, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substitution pattern has been extensively studied in the design of small-molecule inhibitors and activators targeting various biological pathways. For instance, recent studies have demonstrated that compounds featuring a difluoromethyl group exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. The electron-withdrawing nature of the difluoromethyl moiety also contributes to the overall electronic properties of the molecule, influencing its interactions with biological targets.

The iodo substituent at the 2-position of the pyridine ring adds another layer of functional diversity to 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid. Iodine is a well-established halogenation site that facilitates further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of biaryl compounds or incorporating alkynyl groups for subsequent derivatization. The reactivity of the iodo atom makes this compound a valuable intermediate in the preparation of libraries of substituted pyridines for high-throughput screening (HTS) campaigns.

The methoxy group at the 4-position introduces additional electronic and steric effects that can fine-tune the pharmacological properties of the molecule. Methoxy-substituted pyridines are commonly found in bioactive natural products and synthetic drugs, where they often serve as bioisosteres or participate in hydrogen bonding interactions with biological targets. In particular, recent research has highlighted the role of methoxy groups in enhancing binding affinity to protein receptors by stabilizing specific conformational states or modulating hydrophobic interactions.

The carboxylic acid functionality at the 5-position provides a further handle for chemical modification, allowing for amide bond formation or esterification to introduce additional pharmacophoric elements. This versatility makes 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid a valuable building block for medicinal chemists seeking to develop novel inhibitors or modulators of enzyme activity. For example, carboxylic acid derivatives have been widely used in drug discovery due to their ability to engage with catalytic residues in enzymes or form salt bridges with protein surfaces.

Recent advances in computational chemistry and machine learning have further enhanced the utility of compounds like 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid. These tools enable virtual screening and de novo design approaches, allowing researchers to rapidly identify promising scaffolds based on predicted binding affinities or physicochemical properties. The integration of experimental data with computational models has led to more efficient hit-to Lead optimization pipelines, reducing the time and cost associated with drug development.

In addition to its synthetic utility, 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid has shown potential in addressing unmet medical needs across various therapeutic areas. For instance, studies have explored its derivatives as inhibitors of kinases involved in cancer progression or as modulators of immune responses in autoimmune diseases. The combination of structural features such as the difluoromethyl, iodo, and methoxy groups allows for fine-tuning of activity against specific targets while maintaining favorable pharmacokinetic profiles.

The acetic acid side chain not only contributes to solubility but also provides opportunities for further derivatization through esterification or amidation. These modifications can alter hydrophilicity/hydrophobicity balance, influence membrane permeability, or enhance metabolic stability—a critical consideration in drug design.

Moreover,3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetic acid serves as a key intermediate in synthesizing more complex molecules through multi-step organic transformations. Its reactivity allows chemists to construct intricate scaffolds by leveraging cross-coupling reactions coupled with functional group interconversions—processes that are essential for generating structurally diverse libraries suitable for biological evaluation.

The growing interest in fluorinated compounds stems from their ability to modulate both physical properties (e.g., lipophilicity) and electronic distributions within target molecules—a dual benefit that translates into improved drug-like characteristics such as solubility enhancement without compromising potency against biological receptors.

Future directions may involve exploring novel synthetic methodologies tailored toward maximizing yields while preserving regioselectivity during late-stage functionalization steps—a challenge particularly relevant when working with multifunctional precursors like our subject compound where multiple reactive sites compete under given reaction conditions.